Hexacosanoic acid Hexacosanoic acid Hexacosanoic acid is a 26-carbon, straight-chain, saturated fatty acid. It is a very long-chain fatty acid, a straight-chain saturated fatty acid and a fatty acid 26:0. It is a conjugate acid of a cerotate.
Hexacosanoic acid is a natural product found in Trichosanthes tricuspidata, Mandragora autumnalis, and other organisms with data available.
Hexacosanoic acid, or cerotic acid, is a 26-carbon long-chain saturated fatty acid with the chemical formula CH3(CH2)24COOH. It is most commonly found in beeswax and carnauba wax, and is a white crystalline solid. (Wikipedia) X-linked adrenoleukodystrophy (X-ALD) is a peroxisomal disorder biochemically characterized by the accumulation of very long chain fatty acids (VLCFA), particularly hexacosanoic acid (C(26:0)) and tetracosanoic acid (C(24:0)), in tissues and biological fluids. (A3378)
cerotic acid is a metabolite found in or produced by Saccharomyces cerevisiae.
Brand Name: Vulcanchem
CAS No.: 506-46-7
VCID: VC20788121
InChI: InChI=1S/C26H52O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26(27)28/h2-25H2,1H3,(H,27,28)
SMILES: CCCCCCCCCCCCCCCCCCCCCCCCCC(=O)O
Molecular Formula: C26H52O2
Molecular Weight: 396.7 g/mol

Hexacosanoic acid

CAS No.: 506-46-7

Cat. No.: VC20788121

Molecular Formula: C26H52O2

Molecular Weight: 396.7 g/mol

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Hexacosanoic acid - 506-46-7

Specification

Description Hexacosanoic acid is a 26-carbon, straight-chain, saturated fatty acid. It is a very long-chain fatty acid, a straight-chain saturated fatty acid and a fatty acid 26:0. It is a conjugate acid of a cerotate.
Hexacosanoic acid is a natural product found in Trichosanthes tricuspidata, Mandragora autumnalis, and other organisms with data available.
Hexacosanoic acid, or cerotic acid, is a 26-carbon long-chain saturated fatty acid with the chemical formula CH3(CH2)24COOH. It is most commonly found in beeswax and carnauba wax, and is a white crystalline solid. (Wikipedia) X-linked adrenoleukodystrophy (X-ALD) is a peroxisomal disorder biochemically characterized by the accumulation of very long chain fatty acids (VLCFA), particularly hexacosanoic acid (C(26:0)) and tetracosanoic acid (C(24:0)), in tissues and biological fluids. (A3378)
cerotic acid is a metabolite found in or produced by Saccharomyces cerevisiae.
CAS No. 506-46-7
Molecular Formula C26H52O2
Molecular Weight 396.7 g/mol
IUPAC Name hexacosanoic acid
Standard InChI InChI=1S/C26H52O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26(27)28/h2-25H2,1H3,(H,27,28)
Standard InChI Key XMHIUKTWLZUKEX-UHFFFAOYSA-N
SMILES CCCCCCCCCCCCCCCCCCCCCCCCCC(=O)O
Canonical SMILES CCCCCCCCCCCCCCCCCCCCCCCCCC(=O)O
Appearance Unit:25 mgSolvent:nonePurity:99%Physical solid
Melting Point 88.5 °C

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